5-chloro-N-methyl-N-phenylthiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-methyl-N-phenylthiophene-2-carboxamide
• InChI: InChI=1S/C12H10ClNOS/c1-14(9-5-3-2-4-6-9)12(15)10-7-8-11(13)16-10/h2-8H,1H3
• InChI Key: XRZINIFWVXGVLT-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC=C(S2)Cl
• Molecular Formula: C12H10ClNOS
• Molecular Weight: 251.73 g/mol

Description

5-chloro-N-methyl-N-phenylthiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains a thiophene ring with a carboxamide group, a methyl group, and a phenyl group attached to it. This compound is mainly used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential applications.

Mechanism of Action

The mechanism of action of 5-chloro-N-methyl-N-phenylthiophene-2-carboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and GABA. This compound has also been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
5-chloro-N-methyl-N-phenylthiophene-2-carboxamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. This compound has also been shown to reduce seizures in animal models of epilepsy. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 5-chloro-N-methyl-N-phenylthiophene-2-carboxamide in lab experiments include its high potency and selectivity. This compound has been shown to exhibit activity at low concentrations, making it an ideal candidate for drug development. However, its limitations include its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-chloro-N-methyl-N-phenylthiophene-2-carboxamide. One potential direction is to study its potential as a treatment for other neurological disorders such as multiple sclerosis and Huntington's disease. Another potential direction is to study its potential as a treatment for various types of cancer. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 5-chloro-N-methyl-N-phenylthiophene-2-carboxamide involves the reaction of 5-chloro-2-thiophenecarboxylic acid with N-methyl-N-phenylamine in the presence of a dehydrating agent such as thionyl chloride or phosphorus oxychloride. The reaction yields the desired product, which is then purified using column chromatography. This synthesis method is efficient and yields high-quality products.

Scientific Research Applications

5-chloro-N-methyl-N-phenylthiophene-2-carboxamide has a wide range of scientific research applications. It is mainly used in the field of medicinal chemistry to study its potential as a drug candidate for various diseases. This compound has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and epilepsy.